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Compound Focus: Chlorobutanol Hemihydrate

CAS No.: 6001-64-5

Cat. No.: S1492008

Get Quote

The table below summarizes the fundamental chemical and handling information for chlorobutanol

hemihydrate, which is crucial for experimental planning [1].

Property Description

Chemical Name Chlorobutanol (hemihydrate form) [1].

Formula C₄H₇Cl₃O [1].

Average Mass 177.45 g/mol [1].

Structure Tertiary alcohol (1,1,1-trichloro-2-methylpropan-2-ol) [1].

Common Use Preservative (antimicrobial/antifungal) in multi-ingredient preparations, notably

in ophthalmic formulations [1].

Typical Preservative
Concentration

0.5% [1].

Key Handling
Consideration

Can induce conjunctival and corneal cell toxicity in vitro; higher concentrations

increase this risk. Disrupts cell membrane lipid structures, increasing
permeability and leading to cell lysis [1].
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HPLC Method Development Workflow

For analyzing chlorobutanol in formulations, High-Performance Liquid Chromatography (HPLC) is a

standard technique. The following workflow outlines a systematic approach to developing a robust HPLC

method [2] [3].
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Step 1: Sample Preparation

Proper sample preparation is central to a successful analysis. Based on the properties of chlorobutanol, the

following techniques may be relevant [2]:

Dilution: Directly dilute the sample in a compatible injection solvent to prevent column overloading

and reduce matrix effects [2].
Filtration: Pass the sample through a filter (e.g., 0.45 µm or 0.22 µm membrane) to remove

particulates and prevent clogging of the HPLC system [2].
Liquid-Liquid Extraction (LLE): This technique can isolate chlorobutanol based on its solubility

differences in two immiscible solvents, purifying it from a complex formulation matrix [2].

Step 2: Select Initial HPLC System & Conditions

Reverse-phase HPLC is the starting point for analyzing small, organic molecules like chlorobutanol [3].

Stationary Phase: Begin with a C18-bonded silica column (e.g., 10-15 cm long, 3 or 5 µm particle
size) [3].

Mobile Phase: Start with a binary system. Acetonitrile/water or methanol/water are common
choices. The initial ratio can be determined through scouting gradients [3].

Detection: Chlorobutanol lacks a strong chromophore. You may need to use UV detection at lower
wavelengths (though noise increases below 200 nm) or explore more sensitive/specific detectors like

Mass Spectrometry (MS) if available [3].

Step 3: Method Validation

Once a method is developed, it must be validated to ensure it is fit for purpose. Key validation characteristics

include [3]:

Accuracy: How close the measured value is to the true value (e.g., through recovery studies).
Precision: The degree of repeatability of the measurements (repeatability and intermediate

precision).
Linearity & Range: The ability to obtain test results proportional to the analyte concentration, across

a specified range.
Specificity: The ability to unequivocally assess the analyte in the presence of other components

(excipients, impurities).

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.thermofisher.com/us/en/home/industrial/chromatography/chromatography-learning-center/liquid-chromatography-information/hplc-method-development-steps.html
https://www.thermofisher.com/us/en/home/industrial/chromatography/chromatography-learning-center/liquid-chromatography-information/hplc-method-development-steps.html
https://www.thermofisher.com/us/en/home/industrial/chromatography/chromatography-learning-center/liquid-chromatography-information/hplc-method-development-steps.html
https://www.thermofisher.com/us/en/home/industrial/chromatography/chromatography-learning-center/liquid-chromatography-information/hplc-method-development-steps.html
https://www.pharmtech.com/view/hplc-method-development-and-validation-pharmaceutical-analysis
https://www.pharmtech.com/view/hplc-method-development-and-validation-pharmaceutical-analysis
https://www.pharmtech.com/view/hplc-method-development-and-validation-pharmaceutical-analysis
https://www.pharmtech.com/view/hplc-method-development-and-validation-pharmaceutical-analysis
https://www.pharmtech.com/view/hplc-method-development-and-validation-pharmaceutical-analysis
https://www.smolecule.com/products/s1492008?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations

in method parameters.

Frequently Asked Questions

What should I do if I suspect chlorobutanol is incompatible with my solvent system? If you encounter

precipitation, haze, or unexpected analytical results, the most straightforward approach is to dilute the

sample further in your injection solvent. If sensitivity allows, this can minimize matrix effects and mitigate

compatibility issues. Alternatively, you can try a different solvent class (e.g., switching from aqueous to

purely organic) based on the solute's properties [2].

Where can I find more specific chemical compatibility data? For material compatibility (e.g., with seals,

tubing, and filters), specialized chemical resistance databases are available. The Cole-Parmer Chemical

Compatibility Database is one such resource you can consult. Please note that ratings in such databases

typically apply to a 48-hour exposure period and can vary with temperature, concentration, and pressure [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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